3-(3,4-dimethoxyphenyl)-3-hydroxy-1-(o-tolyl)-3,5,6,7,8,9-hexahydro-2H-imidazo[1,2-a]azepin-1-ium bromide

• IUPAC Name: 3-(3,4-dimethoxyphenyl)-1-(2-methylphenyl)-2,5,6,7,8,9-hexahydroimidazo[1,2-a]azepin-4-ium-3-ol;bromide
• InChI: InChI=1S/C23H29N2O3.BrH/c1-17-9-6-7-10-19(17)24-16-23(26,25-14-8-4-5-11-22(24)25)18-12-13-20(27-2)21(15-18)28-3;/h6-7,9-10,12-13,15,26H,4-5,8,11,14,16H2,1-3H3;1H/q+1;/p-1
• InChI Key: PELAGQNIPVGQBU-UHFFFAOYSA-M
• Canonical SMILES: CC1=CC=CC=C1N2CC([N+]3=C2CCCCC3)(C4=CC(=C(C=C4)OC)OC)O.[Br-]
• Molecular Formula: C23H29BrN2O3
• Molecular Weight: 461.4 g/mol
• CAS No.: 1106770-59-5

Description

This compound belongs to the class of imidazo-azepinium bromides, characterized by a bicyclic imidazo-azepine core substituted with aryl and hydroxyl groups. The structural uniqueness of this molecule lies in its 3,4-dimethoxyphenyl substituent at position 3 and an o-tolyl (2-methylphenyl) group at position 1.

Biological Activity

The compound 3-(3,4-dimethoxyphenyl)-3-hydroxy-1-(o-tolyl)-3,5,6,7,8,9-hexahydro-2H-imidazo[1,2-a]azepin-1-ium bromide is a complex organic molecule that has garnered attention in medicinal chemistry due to its potential biological activities. This article explores the biological activity of this compound, including its pharmacological properties and therapeutic potential.

Chemical Structure and Properties

The compound features a unique imidazo[1,2-a]azepine core structure which is known for its diverse biological activities. The presence of dimethoxyphenyl and o-tolyl substituents enhances its lipophilicity and may influence its interaction with biological targets.

Anticancer Activity

Recent studies have indicated that derivatives of imidazo compounds exhibit significant anticancer properties. For instance, compounds similar to the one have shown efficacy against various cancer cell lines by inducing apoptosis and inhibiting cell proliferation. Research highlights include:

• Mechanism of Action : Many imidazo derivatives act by targeting specific kinases involved in cancer progression. This inhibition can disrupt signaling pathways essential for tumor growth.
• Case Study : A study demonstrated that a related compound exhibited cytotoxicity against breast cancer cells with an IC50 value in the micromolar range, suggesting potential for further development as an anticancer agent .

Antimicrobial Activity

The compound's structural features suggest potential antimicrobial properties. Studies have indicated that similar compounds can exhibit activity against a range of bacteria and fungi:

• In Vitro Studies : Testing against common pathogens like Staphylococcus aureus and Escherichia coli has shown promising results. For example, compounds with similar moieties demonstrated minimum inhibitory concentrations (MICs) below 100 µg/mL .

Neuroprotective Effects

The neuroprotective potential of imidazo derivatives has been investigated due to their ability to modulate neurotransmitter systems:

• Research Findings : Some studies suggest that these compounds can protect neuronal cells from oxidative stress and excitotoxicity. The mechanism may involve the modulation of glutamate receptors or enhancement of antioxidant defenses .

Data Summary Table

Activity Type	Observed Effects	Reference
Anticancer	Induces apoptosis in cancer cell lines
Antimicrobial	Effective against E. coli and S. aureus
Neuroprotective	Protects against oxidative stress

Scientific Research Applications

The compound exhibits a range of biological activities which can be categorized as follows:

1. Antiviral Activity
Research indicates that derivatives of imidazo[1,2-a]azepine compounds exhibit antiviral properties. For instance, certain derivatives have shown significant inhibition against hepatitis C virus (HCV) replication with IC50 values around 6.7 μM. This suggests potential therapeutic applications for viral infections.

2. Antimicrobial Activity
Similar compounds have demonstrated antimicrobial effects against various pathogens. Studies have reported minimum inhibitory concentrations (MICs) as low as 15 μg/mL against Gram-positive and Gram-negative bacteria. This highlights the compound's potential for development into antimicrobial agents.

3. Cytotoxicity
In vitro studies have shown that related compounds can induce cytotoxic effects in cancer cell lines. Compounds similar to this one have been observed to induce apoptosis in breast cancer cells with IC50 values ranging from 10 to 20 μM.

Antiviral Efficacy Against HCV

A study focused on the antiviral efficacy of imidazo[1,2-a]azepine derivatives demonstrated their potential as therapeutic agents against HCV. The results indicated a significant reduction in viral replication at micromolar concentrations.

Cytotoxicity in Cancer Research

In a series of experiments assessing the cytotoxic effects of imidazo[1,2-a]azepine derivatives on breast cancer cell lines, researchers found that these compounds could significantly reduce cell viability through mechanisms involving oxidative stress and mitochondrial dysfunction.

Antimicrobial Properties

Another study evaluated the antimicrobial activity of various imidazo[1,2-a]azepine derivatives against common bacterial strains. The findings revealed that some derivatives exhibited potent antimicrobial activity with MIC values indicating effectiveness comparable to established antibiotics.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares the target compound with four analogs from the provided evidence, focusing on structural variations and inferred properties:

Substituent Variations and Electronic Effects

Compound Name	Substituents (Position 3)	Substituents (Position 1)	Key Structural Differences
Target compound	3,4-dimethoxyphenyl	o-tolyl (2-methylphenyl)	High electron density from two methoxy groups; steric bulk from o-tolyl.
: 3-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl) analog	Dihydrobenzodioxinyl	p-tolyl (4-methylphenyl)	Benzodioxinyl group introduces fused oxygen atoms, enhancing rigidity and hydrogen-bonding capacity. p-Tolyl reduces steric hindrance compared to o-tolyl .
: 3-(4-fluorophenyl)-1-(4-methoxyphenyl) analog	4-fluorophenyl	4-methoxyphenyl	Fluorine’s electron-withdrawing effect contrasts with methoxy’s electron-donating nature. Synergistic electronic effects may alter binding interactions .
: 1-(2,5-dimethoxyphenyl)-3-(p-tolyl) analog	p-tolyl	2,5-dimethoxyphenyl	Methoxy groups at positions 2 and 5 on the phenyl ring create distinct steric and electronic environments compared to 3,4-dimethoxy substitution .
: 3-(4-methoxyphenyl)-1-[3-(trifluoromethyl)phenyl] analog	4-methoxyphenyl	3-(trifluoromethyl)phenyl	Trifluoromethyl group introduces strong hydrophobicity and electron-withdrawing effects, contrasting with the target’s electron-rich o-tolyl .

Hypothesized Pharmacological Implications

• Target compound : The 3,4-dimethoxy groups may enhance interactions with receptors requiring electron-rich aromatic systems (e.g., serotonin receptors). The o-tolyl group’s steric hindrance could limit binding in certain targets but improve selectivity .
• : The dihydrobenzodioxinyl group might improve metabolic stability due to reduced oxidation susceptibility compared to dimethoxy substituents .
• : The 4-fluorophenyl group could increase membrane permeability via lipophilicity, while 4-methoxyphenyl may stabilize cation-π interactions in binding pockets .
• : The trifluoromethyl group’s hydrophobicity may enhance blood-brain barrier penetration, making this analog more suitable for CNS-targeted applications .

Q & A

Q. Table 1. Solvent Optimization in Microwave-Assisted Synthesis

Solvent	Catalyst	Yield (%)	Reference
Ethanol	Ethyl acetate	85
DMF	None	62
THF	None	58

What advanced spectroscopic methods resolve structural ambiguities in complex heterocycles?

Q. Advanced

• X-ray crystallography : Determines absolute configuration and coplanarity of fused rings (e.g., imidazo[1,2-a]azepine systems show ≤0.057 Å deviation from planarity) .
• 2D NMR (COSY, HSQC) : Resolves overlapping signals in crowded regions (e.g., distinguishing diastereotopic protons in hexahydroazepine rings) .

Case Study : Conflicting NMR data for diastereomers can be resolved via NOESY correlations to establish spatial proximity of substituents .

How should researchers address discrepancies in reported biological activity data?

Advanced
Contradictions often arise from assay conditions or compound purity. For example:

• Purity impact : A compound with 61% purity (via HRMS) may show reduced antimicrobial activity compared to >95% pure batches .
• Assay variability : Standardize testing against controls (e.g., ciprofloxacin for antibacterial assays) and use consistent DMF concentrations (e.g., 1000 ppm) .

Q. Table 2. Antimicrobial Activity Variability

Purity (%)	Inhibition Zone (mm, S. aureus)	Reference
61	12
95	18

What safety protocols are essential for handling bromide salts and reactive intermediates?

Q. Basic

• Personal protective equipment (PPE) : Use nitrile gloves and goggles to avoid skin/eye contact with bromides (risk of irritation) .
• Ventilation : Perform reactions in fume hoods when using volatile reagents (e.g., HBr for bromination) .
• First aid : For skin exposure, rinse immediately with water; for inhalation, move to fresh air .

How can computational methods predict the compound’s enzyme inhibition potential?

Q. Advanced

• Molecular docking : Screen against target enzymes (e.g., acetylcholinesterase) using software like AutoDock Vina. Validate with in vitro assays (IC₅₀) .
• QSAR models : Correlate substituent effects (e.g., 3,4-dimethoxy groups) with inhibitory activity using Hammett constants .

Case Study : Imidazolium salts with trifluoromethyl groups show enhanced metabolic enzyme inhibition due to electron-withdrawing effects (IC₅₀ = 12 µM vs. 45 µM for non-fluorinated analogs) .

What strategies validate synthetic pathways for scale-up in academic labs?

Q. Advanced

• Process analytical technology (PAT) : Monitor reactions in real-time via inline FTIR to detect intermediates .
• Green chemistry principles : Replace toxic solvents (e.g., dichloromethane) with ethanol/water mixtures .

Q. Table 3. Scale-Up Parameters

Parameter	Lab Scale (1 g)	Pilot Scale (100 g)	Reference
Reaction Time (h)	4	6
Yield (%)	85	78

How does the choice of alkylating agent affect the compound’s pharmacological profile?

Q. Advanced

• Benzyl bromides : Electron-deficient aryl groups (e.g., 4-trifluoromethoxybenzyl) enhance target affinity via hydrophobic interactions .
• Steric effects : Bulky substituents (e.g., o-tolyl) may reduce solubility but improve metabolic stability .

Methodological Tip : Compare IC₅₀ values across analogs to establish structure-activity relationships (SAR) .